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Compound of Interest

Compound Name: 2-Methoxy-6-nitrobenzaldehyde

Cat. No.: B025401 Get Quote

This document provides essential guidance on the safe and compliant disposal of 2-Methoxy-
6-nitrobenzaldehyde, designed for researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

I. Immediate Safety and Handling Precautions
Before handling 2-Methoxy-6-nitrobenzaldehyde, it is imperative to be familiar with its

potential hazards. This compound is harmful if swallowed, causes skin and serious eye

irritation, and may lead to respiratory irritation[1]. Furthermore, it is harmful to aquatic life with

long-lasting effects[1].

Personal Protective Equipment (PPE): Always wear the following PPE when handling 2-
Methoxy-6-nitrobenzaldehyde:

Gloves: Chemical-resistant gloves. Contaminated gloves should be disposed of in

accordance with applicable laws and good laboratory practices.

Eye Protection: Safety glasses with side-shields or goggles[2].

Clothing: A lab coat or other protective clothing to prevent skin contact.
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II. Quantitative Data Summary
The following table summarizes key quantitative data for 2-Methoxy-6-nitrobenzaldehyde,

compiled from various safety data sheets.

Property Value Source(s)

Melting Point/Range 34 - 40 °C / 93.2 - 104 °F [3]

Boiling Point/Range
238 °C / 460.4 °F @ 760

mmHg
[3]

Flash Point 117 °C / 242.6 °F [3]

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol

III. Step-by-Step Disposal Protocol
The primary disposal method for 2-Methoxy-6-nitrobenzaldehyde is to send it to an approved

waste disposal plant[3][4]. Waste materials must be disposed of in accordance with national

and local regulations[1].

Step 1: Waste Collection and Storage

Original Containers: Whenever possible, leave the chemical in its original container[1].

No Mixing: Do not mix 2-Methoxy-6-nitrobenzaldehyde with other waste materials[1].

Labeling: Ensure the container is clearly and accurately labeled.

Storage: Store the waste container in a cool, dry, and well-ventilated area, with the container

tightly closed[2][3].

Step 2: Handling Spills and Contaminated Materials

Containment: In the event of a spill, prevent the material from entering drains or water

courses[1][2].
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Cleanup: For solid spills, sweep up the material and place it into a suitable, closed container

for disposal. Avoid creating dust[2][4][5].

Ventilation: Ensure adequate ventilation during cleanup[2][5].

Contaminated Items: Any materials used for cleanup, such as absorbent pads or

contaminated PPE, should be placed in a sealed bag and disposed of as chemical waste

along with the 2-Methoxy-6-nitrobenzaldehyde.

Step 3: Final Disposal

Professional Disposal Service: Arrange for the collection of the chemical waste by a licensed

and approved waste disposal company.

Documentation: Maintain all necessary documentation related to the disposal, in compliance

with institutional and regulatory requirements.

IV. Experimental Protocols
The information presented in this document is derived from Safety Data Sheets (SDS) and is

intended to provide safety and handling guidance. These sources do not contain detailed

experimental protocols. For methodologies related to specific research applications, please

consult peer-reviewed scientific literature.

V. Disposal Workflow Diagram
The following flowchart illustrates the decision-making process for the proper disposal of 2-
Methoxy-6-nitrobenzaldehyde.
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2-Methoxy-6-nitrobenzaldehyde Disposal Workflow

Start: Have 2-Methoxy-6-nitrobenzaldehyde for Disposal

Is it a spill or contaminated material?

Contain and collect spill.
Avoid dust formation.

Place in a sealed, labeled container.

Yes

Keep in original or suitable, sealed, and labeled container.
Do not mix with other waste.

No

Store in a cool, dry, well-ventilated area.

Contact approved chemical waste disposal service.

Complete all necessary disposal documentation.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Methoxy-6-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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